Cas no 90515-24-5 (Methanesulfonic acid;oct-3-yn-1-ol)

• Product Name: Methanesulfonic acid;oct-3-yn-1-ol
• CAS No: 90515-24-5
• MF: C₉H₁₈O₄S
• MW: 222.301822185516
• CID: 2812370
• PubChem ID: 71327437
• Update Time: 2025-04-21

Methanesulfonic acid;oct-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 90515-24-5
• Methanesulfonic acid--oct-3-yn-1-ol (1/1)
• DTXSID70756507
• Methanesulfonic acid;oct-3-yn-1-ol

• Inchi： 1S/C8H14O.CH4O3S/c1-2-3-4-5-6-7-8-9;1-5(2,3)4/h9H,2-4,7-8H2,1H3;1H3,(H,2,3,4)
• InChI Key： OKURKWVVOFALFD-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.OCCC#CCCCC

Computed Properties

• Exact Mass: 222.09258022Da
• Monoisotopic Mass: 222.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų